molecular formula C15H18F3NO4 B8387209 1-Ethoxycarbonyl-4-(4-trifluoromethoxyphenoxy)piperidine

1-Ethoxycarbonyl-4-(4-trifluoromethoxyphenoxy)piperidine

Cat. No.: B8387209
M. Wt: 333.30 g/mol
InChI Key: ISMFYCKMEBGHOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethoxycarbonyl-4-(4-trifluoromethoxyphenoxy)piperidine is a useful research compound. Its molecular formula is C15H18F3NO4 and its molecular weight is 333.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18F3NO4

Molecular Weight

333.30 g/mol

IUPAC Name

ethyl 4-[4-(trifluoromethoxy)phenoxy]piperidine-1-carboxylate

InChI

InChI=1S/C15H18F3NO4/c1-2-21-14(20)19-9-7-12(8-10-19)22-11-3-5-13(6-4-11)23-15(16,17)18/h3-6,12H,2,7-10H2,1H3

InChI Key

ISMFYCKMEBGHOX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1CCC(CC1)OC2=CC=C(C=C2)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-ethoxycarbonyl-4-mesyloxypiperidine (13.6 g), trifluoromethoxyphenol (4.0 g), tetrabutylammonium chloride (1.2 g) and potassium carbonate (7.72 g) were suspended in water (20 mL) and the suspension was refluxed for 3 hours. The reaction solution was cooled to room temperature, and then the reaction product was extracted with toluene (24 mL). The extract was washed with water (20 mL×2), and then the solvent was concentrated under reduced pressure to obtain a target compound as a light yellow oily substance. The yield amount was 12.03 g (%). The obtained target compound was used, for the subsequent reaction without being purified.
Quantity
13.6 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Quantity
7.72 g
Type
reactant
Reaction Step Three
Quantity
1.2 g
Type
catalyst
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five

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